Cas no 1352533-17-5 (Cyclopropyl-(1-formyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-2-yl)-carbamic acid tert-butyl ester)

• Product Name: Cyclopropyl-(1-formyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-2-yl)-carbamic acid tert-butyl ester
• CAS No: 1352533-17-5
• MF: C₁₉H₂₇N₃O₃
• MW: 345.43598484993
• CID: 5149759
• Update Time: 2025-10-29

Cyclopropyl-(1-formyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-2-yl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-(1-formyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-2-yl)-carbamic acid tert-butyl ester
• Carbamic acid, N-cyclopropyl-N-[3-(1-formyl-2-piperidinyl)-2-pyridinyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C19H27N3O3/c1-19(2,3)25-18(24)22(14-9-10-14)17-15(7-6-11-20-17)16-8-4-5-12-21(16)13-23/h6-7,11,13-14,16H,4-5,8-10,12H2,1-3H3
• InChI Key： GTXRVONKWAAUCP-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C1CC1)C1=NC=CC=C1C1CCCCN1C=O

Additional information on Cyclopropyl-(1-formyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-2-yl)-carbamic acid tert-butyl ester

Introduction to Cyclopropyl-(1-formyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-2-yl)-carbamic acid tert-butyl ester (CAS No. 1352533-17-5)

The compound Cyclopropyl-(1-formyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-2-yl)-carbamic acid tert-butyl ester (CAS No. 1352533-17-5) is a complex organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound belongs to the class of carbamic acid esters and features a unique combination of structural elements that make it a valuable tool in modern medicinal chemistry.

The molecular structure of this compound is characterized by several key functional groups and structural motifs. The presence of a cyclopropyl group introduces strain and reactivity that can be exploited in various chemical transformations. Additionally, the hexahydro-[2,3]bipyridine moiety provides a rigid bicyclic framework that can enhance the molecule's stability and bioavailability. The formyl group attached to the bicyclic system adds electron-withdrawing properties, which can influence the compound's reactivity and pharmacokinetic profile.

Recent studies have highlighted the importance of such complex molecules in the development of novel therapeutics. For instance, research published in Nature Communications has demonstrated how similar bicyclic structures can serve as scaffolds for designing potent kinase inhibitors. These findings underscore the potential of CAS No. 1352533-17-5 as a lead compound in drug discovery programs targeting various disease states.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the bicyclic system through ring-closing metathesis or other cyclization techniques. The introduction of the cyclopropyl group and the formylation step are critical for achieving the desired molecular architecture. Advanced techniques such as microwave-assisted synthesis or continuous-flow chemistry have been employed to optimize the production process and improve yield.

In terms of applications, CAS No. 1352533-17-5 has shown promise in several areas. Its ability to act as a reversible covalent inhibitor has been explored in preclinical studies targeting protein kinases involved in cancer progression. Furthermore, its unique structural features make it an ideal candidate for click chemistry applications and other modular synthetic strategies.

The pharmacokinetic properties of this compound have also been investigated extensively. Studies conducted using rodent models have revealed favorable absorption profiles and moderate clearance rates. These characteristics suggest that CAS No. 1352533-17-5 could be developed into an orally bioavailable drug candidate with potential therapeutic applications.

From an environmental standpoint, researchers have evaluated the ecotoxicological impact of this compound. Results indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions. This information is crucial for ensuring compliance with regulatory guidelines and minimizing ecological risks during its development and use.

In conclusion, Cyclopropyl-(1-formyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-2-yl)-carbamic acid tert-butyl ester (CAS No. 1352533-17-5) represents a significant advancement in organic synthesis and drug discovery. Its unique structural features and promising biological activity position it as a valuable asset for future research endeavors.